Cas no 1178702-17-4 (4-amino-4-4-(propan-2-yl)phenylbutanoic acid)

4-Amino-4-[4-(propan-2-yl)phenyl]butanoic acid is a synthetic organic compound featuring both an amino and a carboxylic acid functional group, making it a versatile intermediate in pharmaceutical and fine chemical synthesis. Its structure, incorporating a substituted phenyl ring and a flexible butanoic acid chain, offers potential for further derivatization, particularly in the development of bioactive molecules. The isopropyl substituent enhances lipophilicity, which may improve membrane permeability in drug design applications. This compound is valued for its stability and compatibility with standard coupling reactions, enabling efficient incorporation into more complex architectures. Suitable for research and industrial use, it adheres to high purity standards.
4-amino-4-4-(propan-2-yl)phenylbutanoic acid structure
1178702-17-4 structure
Product Name:4-amino-4-4-(propan-2-yl)phenylbutanoic acid
CAS No:1178702-17-4
MF:C13H19NO2
MW:221.29546380043
CID:5948513
PubChem ID:61023741
Update Time:2025-05-20

4-amino-4-4-(propan-2-yl)phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-amino-4-4-(propan-2-yl)phenylbutanoic acid
    • 4-amino-4-[4-(propan-2-yl)phenyl]butanoic acid
    • 1178702-17-4
    • EN300-1846982
    • Inchi: 1S/C13H19NO2/c1-9(2)10-3-5-11(6-4-10)12(14)7-8-13(15)16/h3-6,9,12H,7-8,14H2,1-2H3,(H,15,16)
    • InChI Key: VXEOGYILXMVLFR-UHFFFAOYSA-N
    • SMILES: OC(CCC(C1C=CC(=CC=1)C(C)C)N)=O

Computed Properties

  • Exact Mass: 221.141578849g/mol
  • Monoisotopic Mass: 221.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 63.3Ų

4-amino-4-4-(propan-2-yl)phenylbutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1846982-0.05g
4-amino-4-[4-(propan-2-yl)phenyl]butanoic acid
1178702-17-4
0.05g
$468.0 2023-09-19
Enamine
EN300-1846982-0.1g
4-amino-4-[4-(propan-2-yl)phenyl]butanoic acid
1178702-17-4
0.1g
$490.0 2023-09-19
Enamine
EN300-1846982-0.25g
4-amino-4-[4-(propan-2-yl)phenyl]butanoic acid
1178702-17-4
0.25g
$513.0 2023-09-19
Enamine
EN300-1846982-0.5g
4-amino-4-[4-(propan-2-yl)phenyl]butanoic acid
1178702-17-4
0.5g
$535.0 2023-09-19
Enamine
EN300-1846982-1.0g
4-amino-4-[4-(propan-2-yl)phenyl]butanoic acid
1178702-17-4
1g
$1100.0 2023-06-01
Enamine
EN300-1846982-2.5g
4-amino-4-[4-(propan-2-yl)phenyl]butanoic acid
1178702-17-4
2.5g
$1089.0 2023-09-19
Enamine
EN300-1846982-5.0g
4-amino-4-[4-(propan-2-yl)phenyl]butanoic acid
1178702-17-4
5g
$3189.0 2023-06-01
Enamine
EN300-1846982-10.0g
4-amino-4-[4-(propan-2-yl)phenyl]butanoic acid
1178702-17-4
10g
$4729.0 2023-06-01
Enamine
EN300-1846982-1g
4-amino-4-[4-(propan-2-yl)phenyl]butanoic acid
1178702-17-4
1g
$557.0 2023-09-19
Enamine
EN300-1846982-5g
4-amino-4-[4-(propan-2-yl)phenyl]butanoic acid
1178702-17-4
5g
$1614.0 2023-09-19

Additional information on 4-amino-4-4-(propan-2-yl)phenylbutanoic acid

Recent Advances in the Study of 4-amino-4-[4-(propan-2-yl)phenyl]butanoic acid (CAS: 1178702-17-4)

The compound 4-amino-4-[4-(propan-2-yl)phenyl]butanoic acid (CAS: 1178702-17-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 4-amino-4-[4-(propan-2-yl)phenyl]butanoic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing production costs. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, followed by selective hydrogenation and amination. This advancement is expected to facilitate larger-scale production for preclinical and clinical studies.

In terms of pharmacological activity, recent in vitro and in vivo studies have demonstrated that 4-amino-4-[4-(propan-2-yl)phenyl]butanoic acid exhibits potent inhibitory effects on specific inflammatory pathways. A 2024 study in Nature Chemical Biology highlighted its role as a modulator of the NF-κB signaling pathway, which is implicated in chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to selectively target key components of this pathway without significant cytotoxicity makes it a promising candidate for further development.

Another significant finding comes from a collaborative study between academic and industry researchers, which explored the compound's potential in neurodegenerative diseases. Preliminary data presented at the 2023 International Conference on Alzheimer's Disease suggested that 4-amino-4-[4-(propan-2-yl)phenyl]butanoic acid may cross the blood-brain barrier and exhibit neuroprotective effects in animal models of Alzheimer's disease. These findings, though preliminary, have sparked interest in further investigating its therapeutic potential in central nervous system disorders.

Structural-activity relationship (SAR) studies have also been a focus of recent research. Computational modeling and X-ray crystallography have provided insights into how modifications to the compound's structure affect its binding affinity and selectivity. These studies are crucial for the design of next-generation derivatives with improved pharmacokinetic properties and reduced off-target effects.

From a drug development perspective, recent pharmacokinetic studies have shown that 4-amino-4-[4-(propan-2-yl)phenyl]butanoic acid has favorable absorption and distribution profiles in animal models. However, challenges remain in optimizing its metabolic stability and elimination half-life. Several pharmaceutical companies have included this compound in their pipelines, with some initiating Phase I clinical trials for specific indications.

In conclusion, the growing body of research on 4-amino-4-[4-(propan-2-yl)phenyl]butanoic acid (CAS: 1178702-17-4) demonstrates its potential as a versatile scaffold for therapeutic development. While significant progress has been made in understanding its biological activities and optimizing its synthesis, further studies are needed to fully realize its clinical potential. The compound's unique properties position it as an important subject for ongoing research in chemical biology and drug discovery.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.